2-methyl-6-nitro-2H-indazole-3-carboxylic acid

• IUPAC Name: 2-methyl-6-nitroindazole-3-carboxylic acid
• InChI: InChI=1S/C9H7N3O4/c1-11-8(9(13)14)6-3-2-5(12(15)16)4-7(6)10-11/h2-4H,1H3,(H,13,14)
• InChI Key: SWSODTYWIXQKPN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C2C=CC(=CC2=N1)[N+](=O)[O-])C(=O)O
• Molecular Formula: C9H7N3O4
• DSSTOX Substance ID: DTXSID001246126
• Molecular Weight: 221.17 g/mol
• CAS RN: 1058740-78-5

Description

2-methyl-6-nitro-2H-indazole-3-carboxylic acid is a chemical compound with the molecular formula C9H7N3O4. It is a derivative of indazole, a heterocyclic aromatic organic compound.

Synthesis Analysis

The synthesis of 2H-indazoles, including this compound, can be achieved through various strategies. These include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular structure of this compound is based on the indazole skeleton, which consists of a benzene ring fused with a pyrazole. The compound has a methyl group attached to the second carbon atom and a nitro group attached to the sixth carbon atom of the indazole ring. Additionally, a carboxylic acid group is attached to the third carbon atom.

Chemical Reactions Analysis

Indazoles, including this compound, can undergo various chemical reactions. These include reactions under catalyst- and solvent-free conditions, Cu2O-mediated cyclization of o-haloaryl-N-tosylhydrazones, Ag-catalyzed nitration–annulation with tert-butyl nitrite, iodine-mediated intramolecular aryl and sp3 C–H amination, and metal-free reaction of aryl-hydrazones with montmorillonite K-10 under O2 atmosphere.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 221.17. Further physical and chemical properties are not available in the search results.

Synthesis routes and methods

Procedure details

670 mg of a mixture of methyl 1-methyl-6-nitro-1H-indazole-3-carboxylate and methyl 2-methyl-6-nitro-2H-indazole-3-carboxylate (Example XX) are dissolved in 20 ml of ethanol, combined with 10 ml 1 M sodium hydroxide solution and stirred for 2 hours. Then 10 ml of 1 M hydrochloric acid are added, the mixture is diluted with water and the precipitated solid is suction filtered. Then the solid is dissolved in dichloromethane/methanol 90:10. After drying with magnesium sulphate the solvents are eliminated in vacuo and the residue is dried in vacuo. 640 mg of a mixture of 1-methyl-6-nitro-1H-indazole-3-carboxylic acid and 2-methyl-6-nitro-2H-indazole-3-carboxylic acid is obtained which is further reacted directly in Example XV (1) or in XV (2), respectively.